Cas no 1806791-06-9 (2-Amino-4-(difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine
• CAS No: 1806791-06-9
• MF: C₈H₇F₅N₂O
• MW: 242.145999193192
• CID: 4856286
• Update Time: 2025-05-24

2-Amino-4-(difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F5N2O/c1-16-5-4(6(9)10)3(8(11,12)13)2-15-7(5)14/h2,6H,1H3,(H2,14,15)
• InChI Key： WHEFBALYKDUKSE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=NC=C1C(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-4-(difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine

Introduction to 2-Amino-4-(difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1806791-06-9)

2-Amino-4-(difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine, identified by its CAS number 1806791-06-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and industrial applications. The unique arrangement of functional groups in its molecular framework, including amino, difluoromethyl, methoxy, and trifluoromethyl substituents, endows it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The significance of this compound lies in its potential as a building block for the development of novel therapeutic agents. Pyridine derivatives have long been a cornerstone in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of multiple fluorinated groups, particularly the difluoromethyl and trifluoromethyl moieties, enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These features contribute to improved pharmacokinetic profiles, making such derivatives attractive candidates for further exploration.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their enhanced binding affinity and resistance to metabolic degradation. Studies have demonstrated that the introduction of fluorine atoms can significantly modulate the electronic properties of a molecule, leading to more potent and selective interactions with biological targets. For instance, the trifluoromethyl group is known to increase the binding affinity of drug candidates by improving hydrophobic interactions, while the difluoromethyl group can enhance metabolic stability by resisting oxidative degradation.

The pharmaceutical industry has been particularly interested in leveraging these properties for the development of antiviral, anticancer, and anti-inflammatory agents. The structural motif of 2-Amino-4-(difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine aligns well with this trend, offering a versatile platform for further derivatization. Researchers have been exploring its potential as a precursor for kinase inhibitors, which are crucial in targeting various forms of cancer. The combination of an amino group for hydrogen bonding and fluoro-substituents for lipophilic interactions provides a balanced profile for drug-like properties.

Moreover, the agrochemical sector has also recognized the value of this compound. Fluorinated pyridines are frequently employed in the synthesis of herbicides and pesticides due to their improved efficacy and environmental stability. The methoxy group in 2-Amino-4-(difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine adds another layer of functionality that can be exploited for designing compounds with enhanced biological activity. This dual utility makes it an appealing candidate for interdisciplinary research.

Recent advancements in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular modeling studies have revealed that modifications to its structure can fine-tune its interactions with specific biological targets. For example, computational screening has identified that slight alterations around the pyridine ring can enhance binding affinity to certain enzymes involved in inflammatory pathways. Such insights are invaluable for guiding experimental synthesis efforts.

The synthetic pathways for preparing 2-Amino-4-(difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine also warrant attention. Given its complex structure, efficient synthetic routes are essential for large-scale production. Researchers have developed multi-step synthetic strategies that incorporate fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These methods allow for precise control over the placement of fluorine atoms, ensuring high yields and purity.

In conclusion, 2-Amino-4-(difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1806791-06-9) represents a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent candidate for further development into novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play a significant role in addressing global health challenges.